N-[2-(cyclopentylthio)ethyl]-1-(ethylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-cyclopentylsulfanylethyl)-1-ethylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H28N2O3S2/c1-2-22(19,20)17-10-7-13(8-11-17)15(18)16-9-12-21-14-5-3-4-6-14/h13-14H,2-12H2,1H3,(H,16,18)
• InChI Key: BCGQFVBLLYDOFL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NCCSC2CCCC2
• Molecular Formula: C15H28N2O3S2
• Molecular Weight: 348.5 g/mol

Description

N-[2-(cyclopentylthio)ethyl]-1-(ethylsulfonyl)-4-piperidinecarboxamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of piperidine carboxamide compounds and is commonly referred to as CP-55940.

Mechanism of Action

CP-55940 exerts its effects by binding to the cannabinoid receptors CB1 and CB2, which are primarily located in the central and peripheral nervous system, respectively. This binding results in the activation of various signaling pathways, ultimately leading to the modulation of pain perception, inflammation, and other physiological processes.
Biochemical and Physiological Effects:
CP-55940 has been shown to have various biochemical and physiological effects, including analgesia, anti-inflammatory properties, and anticonvulsant activity. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

CP-55940 has several advantages for lab experiments, including its high potency and selectivity for the cannabinoid receptors. However, its lipophilic nature and potential for non-specific binding can pose challenges in experimental design and interpretation of results. Additionally, the high cost of CP-55940 can limit its use in large-scale experiments.

Future Directions

CP-55940 has significant potential for further research and development, particularly in the field of pain management. Future studies could focus on optimizing its pharmacokinetic properties, identifying potential therapeutic targets, and investigating its efficacy in clinical trials. Additionally, the development of novel analogs and derivatives of CP-55940 could provide new insights into its mechanism of action and potential therapeutic applications.
In conclusion, CP-55940 is a compound with significant potential for therapeutic applications, particularly in the field of pain management. Its potent cannabinoid receptor agonist activity and various biochemical and physiological effects make it a promising candidate for further research and development. However, its limitations and challenges in experimental design should be carefully considered, and future studies should focus on optimizing its pharmacokinetic properties and identifying potential therapeutic targets.

Synthesis Methods

The synthesis of CP-55940 involves several steps, starting with the reaction of 4-piperidone with ethyl sulfonate in the presence of a base. The resulting intermediate is then reacted with cyclopentylthiol and further purified to obtain the final product. This synthesis method has been optimized over the years, and various modifications have been made to improve the yield and purity of CP-55940.

Scientific Research Applications

CP-55940 has been extensively studied for its potential therapeutic applications, particularly in the field of pain management. It is a potent cannabinoid receptor agonist and has been shown to have analgesic properties in various animal models. CP-55940 has also been investigated for its potential use in the treatment of multiple sclerosis, epilepsy, and anxiety disorders.